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Compound of Interest

Compound Name: DL-m-Tyrosine

Cat. No.: B556610

Essential Safety and Handling Guide for DL-m-
Tyrosine

This guide provides comprehensive safety and logistical information for the handling and
disposal of DL-m-Tyrosine, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure to DL-m-
Tyrosine. The recommendations are based on standard laboratory safety protocols for
handling solid chemical compounds.[1][2]
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PPE Category Item Specifications & Rationale

Must conform to EN166 or
Safety glasses with side- OSHA 29 CFR 1910.133
shields or goggles standards to protect against
dust particles.[2][3]

Eye & Face Protection

Nitrile rubber (NBR) gloves are
a suitable material.[4] Always
] ] ] inspect gloves prior to use and
Hand Protection Chemical-resistant gloves ) )
dispose of contaminated
gloves in accordance with

laboratory procedures.

A standard lab coat should be
] worn to protect skin and
Body Protection Laboratory coat ]
personal clothing from

contamination.

Necessary when dust is
generated. A NIOSH-approved
) ) ) particulate filter (e.g., N95) is
Respiratory Protection Dust mask or respirator i
recommended for operations
that may create airborne

particles.

Operational Plan: From Receipt to Disposal

A systematic approach to handling DL-m-Tyrosine is crucial for safety and maintaining the
integrity of the compound.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like strong oxidizing agents.

Handling and Use
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e Ventilation: Always handle DL-m-Tyrosine in a well-ventilated area. The use of a chemical
fume hood is recommended to control airborne dust.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling the substance.

» Dispensing: When weighing or transferring the powder, take care to minimize the generation
of dust.

Accidental Release Measures

o Spill Response: In case of a spill, avoid creating dust. Mechanically scoop or sweep up the
material and place it into a suitable, labeled container for disposal.

e Ventilation: Ensure the area is well-ventilated.

o Environmental Precautions: Prevent the spilled material from entering drains or waterways.

First Aid Measures
Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

_ Remove contaminated clothing. Wash the
Skin Contact )
affected area with plenty of soap and water.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek medical attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them 2-4 cupfuls of water or milk to drink. Never
give anything by mouth to an unconscious

person. Seek medical attention.
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Disposal Plan

Proper disposal of DL-m-Tyrosine and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

* Waste Categorization:

o Solid Waste: Unused DL-m-Tyrosine powder, contaminated gloves, weigh boats, and
paper towels.

o Liquid Waste: Solutions containing DL-m-Tyrosine.
o Disposal Procedures:

o Solid Waste: Collect all solid waste in a clearly labeled, sealed container. The label should
include the chemical name and appropriate hazard warnings.

o Liquid Waste: Collect all solutions in a dedicated, sealed, and clearly labeled hazardous
waste container. Do not mix with other solvent waste streams unless compatibility has
been verified.

o Final Disposal: All chemical waste must be disposed of through a licensed professional
waste disposal service, in accordance with all applicable local, state, and federal
regulations.

Workflow for Safe Handling of DL-m-Tyrosine
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Caption: A stepwise workflow for the safe handling of DL-m-Tyrosine, from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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